Cas no 1704521-81-2 (3-(4-methoxyphenyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]propan-1-one)

• Product Name: 3-(4-methoxyphenyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]propan-1-one
• CAS No: 1704521-81-2
• MF: C₂₂H₂₇NO₂S
• MW: 369.520284891129
• CID: 5365960
• Update Time: 2025-07-09

3-(4-methoxyphenyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-1-[tetrahydro-7-(2-methylphenyl)-1,4-thiazepin-4(5H)-yl]-1-propanone
• 3-(4-methoxyphenyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]propan-1-one

• Inchi： 1S/C22H27NO2S/c1-17-5-3-4-6-20(17)21-13-14-23(15-16-26-21)22(24)12-9-18-7-10-19(25-2)11-8-18/h3-8,10-11,21H,9,12-16H2,1-2H3
• InChI Key： NLKHFOHRVBYAEO-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2C)SCC1)(=O)CCC1=CC=C(OC)C=C1

Additional information on 3-(4-methoxyphenyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]propan-1-one

3-(4-Methoxyphenyl)-1-[7-(2-Methylphenyl)-1,4-Thiazepan-4-Yl]Propan-1-One: A Comprehensive Overview

3-(4-Methoxyphenyl)-1-[7-(2-Methylphenyl)-1,4-thiazepan-4-yl]propan-1-one is a complex organic compound with the CAS number 1704521-81-2. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazepane ring system substituted with a 3-(4-methoxyphenyl) group and a 7-(2-methylphenyl) group, along with a propanone moiety.

The synthesis of 3-(4-Methoxyphenyl)-1-[7-(2-Methylphenyl)-1,4-thiazepan-4-Yl]Propan-1-One involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex heterocyclic systems. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The thiazepane ring system is known for its versatility in binding to various biological targets, including enzymes and receptors. Studies have shown that 3-(4-Methoxyphenyl)-1-[7-(2-Methylphenyl)-1,4-thiazepan-4-Yl]Propan-1-One exhibits promising bioactivity in vitro, particularly in modulating kinase activity and inhibiting enzyme function. These findings suggest its potential as a lead compound for developing novel therapeutic agents.

Recent research has also focused on the pharmacokinetic properties of 3-(4-Methoxyphenyl)-1-[7-(2-Methylphenyl)-1,4-thiazepan-4-Yl]Propan-1-One. Preclinical studies indicate that this compound demonstrates favorable absorption and metabolism profiles, making it a strong candidate for further development in drug delivery systems. Additionally, its stability under physiological conditions has been evaluated, highlighting its suitability for long-term therapeutic applications.

The structural uniqueness of 3-(4-Methoxyphenyl)-1-[7-(2-Methylphenyl)-1,4-thiazepan-4-Yl]Propan-1-One also makes it an interesting subject for materials science applications. Its sulfur-containing heterocyclic framework imparts unique electronic properties, which could be exploited in the design of advanced materials for electronic devices or sensors.

In conclusion, 3-(4-Methoxyphenyl)-1-[7-(2-Methylphenyl)-1,4-thiazepan-4-Yl]Propan-1-One (CAS No: 170452